4-butoxy-N-(2-((5-phenyl-1H-imidazol-2-yl)thio)ethyl)benzamide

• IUPAC Name: 4-butoxy-N-[2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]ethyl]benzamide
• InChI: InChI=1S/C22H25N3O2S/c1-2-3-14-27-19-11-9-18(10-12-19)21(26)23-13-15-28-22-24-16-20(25-22)17-7-5-4-6-8-17/h4-12,16H,2-3,13-15H2,1H3,(H,23,26)(H,24,25)
• InChI Key: GTJUKOIDNBMJRJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NCCSC2=NC=C(N2)C3=CC=CC=C3
• Molecular Formula: C22H25N3O2S
• Molecular Weight: 395.5 g/mol

Description

The compound “4-butoxy-N-(2-((5-phenyl-1H-imidazol-2-yl)thio)ethyl)benzamide” is a complex organic molecule that contains several functional groups. It has an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole is known for its broad range of chemical and biological properties and is a core component of many natural products and pharmaceuticals.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Scientific Research Applications

Antimicrobial Activity

. .

Anticancer Activity

Imidazole derivatives have also been studied for their potential anticancer properties. . This suggests that they could be used in the development of new anticancer drugs.

Anti-inflammatory Activity

. This makes them potential candidates for the development of new anti-inflammatory drugs.

Antidiabetic Activity

. This suggests that they could be used in the treatment of diabetes.

Antioxidant Activity

. They could be used in the development of new antioxidant drugs or supplements.

Antiviral Activity

. This suggests that they could be used in the development of new antiviral drugs.

Anti-allergic Activity

. This suggests that they could be used in the treatment of allergies.

Antipyretic Activity

. This makes them potential candidates for the development of new antipyretic drugs.

Mechanism of Action

Target of Action

The primary target of the compound 4-butoxy-N-(2-((5-phenyl-1H-imidazol-2-yl)thio)ethyl)benzamide is currently unknown. It is known that imidazole derivatives, which this compound is a part of, have a broad range of biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Mode of Action

Imidazole derivatives are known to interact with various targets in the body due to their broad range of chemical and biological properties . The presence of a positive charge on either of the two nitrogen atoms in the imidazole ring allows it to show two equivalent tautomeric forms , which could potentially interact with different targets.

Biochemical Pathways

Given the wide range of activities associated with imidazole derivatives , it is likely that multiple pathways could be affected.

Pharmacokinetics

Imidazole is known to be highly soluble in water and other polar solvents , which could potentially influence its bioavailability.

Result of Action

Imidazole derivatives have been reported to show a variety of biological activities , suggesting that this compound could potentially have a wide range of effects at the molecular and cellular level.

Future Directions

The future directions for this compound would likely involve further exploration of its potential uses, particularly in the field of medicine given the known biological activities of imidazole derivatives.